4-(2-Chloroethylamino)-3-nitro-benzoic Acid Methyl Ester

• Molecular Formula: C10H11ClN2O4
• Molecular Weight: 258.66 g/mol
• IUPAC Name: methyl 4-(2-chloroethylamino)-3-nitrobenzoate
• InChI: InChI=1S/C10H11ClN2O4/c1-17-10(14)7-2-3-8(12-5-4-11)9(6-7)13(15)16/h2-3,6,12H,4-5H2,1H3
• InChI Key: DZAHTXIZTUIMNI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NCCCl)[N+](=O)[O-]

Description

4-(2-Chloroethylamino)-3-nitro-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C10H11ClN2O4 and its molecular weight is 258.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-3-nitro-benzoic acid methyl ester (10.0 g, 0.0502 mol) in dry DMF (100 mL) was added with stirring potassium carbonate (59.0 g, 0.43 mol) followed by 2-chloroethylamine hydrochloride (8.7 g, 0.075 mol) and the mixture was stirred for 15 h at ambient temperature. The reaction mixture was diluted with ice water (500 mL) and the solid precipitated was filtered, washed with water and dried under vacuum to get a yellow solid (12.7 g, 98%). MS-ESI m/z 259 (M+1).